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Compound of Interest

Compound Name:
4-(Aminosulfonyl)-5-

chlorophthalimide

Cat. No.: B047511 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(Aminosulfonyl)-5-
chlorophthalimide

Disclaimer: This document provides a comprehensive overview of safety and handling

precautions for 4-(Aminosulfonyl)-5-chlorophthalimide based on available data for

structurally analogous compounds. A dedicated Safety Data Sheet (SDS) for this specific

compound was not publicly available at the time of this writing. Therefore, it is imperative for all

researchers, scientists, and drug development professionals to obtain and consult the supplier-

specific SDS prior to any handling or use of this substance. The information herein should be

used as a supplementary guide and not as a replacement for a formal risk assessment and

adherence to institutional safety protocols.

Hazard Identification and Classification
While a definitive Globally Harmonized System (GHS) classification for 4-(Aminosulfonyl)-5-
chlorophthalimide is not established in the public domain, an assessment of related chemical

structures, such as N-Aminophthalimide and N-Chlorophthalimide, suggests that it should be

handled with caution. The potential hazards are summarized below.

Table 1: Postulated GHS Classification
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Hazard Class Hazard Category
Primary Route of
Exposure

Potential Health
Effect

Skin

Corrosion/Irritation
Category 2 Dermal

Causes skin irritation.

[1][2]

Serious Eye

Damage/Irritation
Category 2A Ocular

Causes serious eye

irritation.[1][2][3]

Specific Target Organ

Toxicity - Single

Exposure

Category 3 Inhalation
May cause respiratory

tract irritation.[1][2]

Signal Word:Warning[1][2][4][5]

Potential Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

Potential Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][6]

P264: Wash skin thoroughly after handling.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][6][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2][3][5][6][7]

P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

P337+P313: If eye irritation persists: Get medical advice/attention.[1][7]
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First-Aid Measures
Immediate and appropriate first-aid measures are critical in the event of an accidental

exposure.

Table 2: First-Aid Protocols

Exposure Route Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[5][6][8]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse. If irritation persists, seek medical

attention.[4][6][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][4][6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[9][10]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risk.

Handling
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Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.[10]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][4] Do not eat, drink, or

smoke in work areas.[10][11] Wash hands thoroughly with soap and water after handling and

before breaks.[1][2][4]

Dust Prevention: Minimize dust generation and accumulation.[1][4]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][6][8]

[12]

Incompatibilities: Keep away from strong oxidizing agents.[9]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-(Aminosulfonyl)-5-
chlorophthalimide.

Table 3: Personal Protective Equipment Recommendations

Type Specification

Eye and Face Protection

Chemical safety goggles or a face shield that

meets EN166 or OSHA 29 CFR 1910.133

standards.[8][9]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat. Ensure full skin coverage.[8][9]

Respiratory Protection

If engineering controls are insufficient or during

spill cleanup, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

particulate filter.[8]

Accidental Release Measures
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In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear the

prescribed personal protective equipment. Avoid breathing dust and prevent contact with skin

and eyes.[4]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[4][11][12]

Containment and Cleanup: Carefully sweep or vacuum the spilled solid material, avoiding

dust generation. Place the material into a suitable, labeled container for chemical waste

disposal.[4][8][9]

Visualized Protocols and Relationships
To further clarify the safety procedures and hazard relationships, the following diagrams are

provided.
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1. Review Compound-Specific SDS

2. Prepare and Verify Engineering Controls (Fume Hood)

3. Don Appropriate PPE

4. Handle Compound with Care (Avoid Dust)

5. Execute Experimental Protocol

6. Decontaminate Surfaces and Equipment

7. Segregate and Dispose of Waste

8. Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of chemical reagents.
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Source of Hazard

Routes of Exposure

Potential Health Effects

Solid Particulate
(4-(Aminosulfonyl)-5-chlorophthalimide)
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Caption: Logical relationship between the compound's form and potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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